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Compound of Interest

Methyl 4-bromothiophene-2-
Compound Name:
carboxylate

Cat. No.: B1314318

An In-depth Technical Guide to Methyl 4-
bromothiophene-2-carboxylate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of Methyl 4-bromothiophene-2-carboxylate, a key intermediate in organic
synthesis. The information is curated for researchers, scientists, and professionals in drug
development, offering detailed data and experimental protocols.

Core Properties and Data

Methyl 4-bromothiophene-2-carboxylate, with the CAS number 62224-16-2, is a brominated
thiophene derivative.[1] Its molecular formula is CeHsBrO2S, and it has a molecular weight of
221.07 g/mol .[2] The presence of a bromine atom on the thiophene ring makes it a versatile
building block for complex molecular synthesis, particularly in metal-catalyzed cross-coupling
reactions.[1]

The following tables summarize the key quantitative data for Methyl 4-bromothiophene-2-
carboxylate.
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Identifier Value Reference
CAS Number 62224-16-2 [2][3]
Molecular Formula CeHsBro:2S [2]
Molecular Weight 221.07 g/mol [2]

Exact Mass 219.919357 Da [2]

InChi Key HPZXLAIWCQLSAR- 4]

UHFFFAOYSA-N

SMILES String COC(=0O)clcc(Br)csl [4]
Physical Property Value Reference

Appearance Colorless oil or solid [31[4]
Boiling Point 255 °C [2][3]
Density 1.662 - 1.7£0.1 g/cm3 [2][3]
Flash Point 108 °C [2][3]
Refractive Index 1.577 [2]
PSA 54.5 [2]
XLogP3 2.5 (2]

1H-NMR spectroscopy is a key analytical technique for the characterization of Methyl 4-

bromothiophene-2-carboxylate.
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IH-NMR _ .
Chemical o Coupling )
(300 MHz, _ Multiplicity Integration Reference
Shift (d) Constant (J)
CDCls)
Thiophene-H 7.69 ppm d 1.5Hz 1H [3]
Thiophene-H 7.45 ppm d 15Hz 1H [3]
Methyl-H 3.90 ppm s - 3H [3]

Experimental Protocols
Detailed methodologies for the synthesis of Methyl 4-bromothiophene-2-carboxylate are
crucial for its application in research and development.

Procedure 1: Using Thionyl Chloride

e Reaction Setup: Dissolve 6.02 g (29.1 mmol) of 4-bromothiophene-2-carboxylic acid in 100
mL of anhydrous methanol under a nitrogen atmosphere and cool the solution to -20 °C.[3]

» Reagent Addition: Slowly add 2.55 mL (34.9 mmol) of thionyl chloride dropwise, ensuring the
reaction temperature is maintained below -5 °C. The addition should take approximately 8-10
minutes.[3]

o Reaction Progression: After the addition is complete, stir the reaction mixture at room
temperature for 1 hour, followed by refluxing for 8 hours.[3]

o Work-up and Purification: Cool the mixture and concentrate it in vacuum. The resulting crude
product can be purified by silica gel column chromatography, eluting with dichloromethane.

[3]

o Final Product: After vacuum concentration of the pure fractions, Methyl 4-bromothiophene-
2-carboxylate is obtained as a colorless oil (6.11 g, 95% yield).[3]

Procedure 2: Using Sulfuric Acid

o Reaction Setup: Dissolve 5.0 g of 4-bromothiophene-2-carboxylic acid in 25 ml of methanol.

[2]
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» Catalyst Addition: Add a few drops of concentrated sulfuric acid to the solution.[2]

» Reaction Conditions: Stir the reaction medium at 65° C for 17 hours.[2]

o Work-up: Concentrate the mixture under reduced pressure. Dissolve the resulting oily

residue in 200 ml of ethyl acetate.[2]

 Purification: Wash the ethyl acetate solution with water (3 x 100 ml), dry it over sodium

sulphate, and concentrate to yield the final product.[2]

Chemical Reactivity and Applications

The strategic placement of the bromine atom and the methyl ester group provides distinct

reactive sites, allowing for selective functionalization.[1] The bromine atom serves as an

excellent leaving group in various metal-catalyzed cross-coupling reactions, such as Suzuki,

Sonogashira, and Stille couplings.[1] These reactions are fundamental for creating carbon-

carbon bonds and assembling more complex organic molecules.[1]

The following diagram illustrates a generalized workflow for the application of Methyl 4-

bromothiophene-2-carboxylate in cross-coupling reactions.

General Workflow for Cross-Coupling Reactions

Methyl 4-bromothiophene-2-carboxylate

Organometallic Reagent
(e.g., Boronic acid, Stannane, Alkyne)

Palladium Catalyst
+ Ligand + Base

Cross-Coupling Reaction
(e.g., Suzuki, Stille, Sonogashira)

Functionalized Thiophene Derivative

Further Synthetic Transformations
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Caption: Generalized workflow for cross-coupling reactions.

The following diagram illustrates the synthetic pathway from the starting material to the final
product as described in the experimental protocol.

Synthesis of Methyl 4-bromothiophene-2-carboxylate
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Methyl 4-bromothiophene-2-carboxylate
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Caption: Synthesis of Methyl 4-bromothiophene-2-carboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.echemi.com/products/pd180727138207-methyl-4-bromothiophene-2-carboxylate.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB71504012_EN.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/cds005911
https://www.benchchem.com/product/b1314318#methyl-4-bromothiophene-2-carboxylate-physical-and-chemical-properties
https://www.benchchem.com/product/b1314318#methyl-4-bromothiophene-2-carboxylate-physical-and-chemical-properties
https://www.benchchem.com/product/b1314318#methyl-4-bromothiophene-2-carboxylate-physical-and-chemical-properties
https://www.benchchem.com/product/b1314318#methyl-4-bromothiophene-2-carboxylate-physical-and-chemical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1314318?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1314318?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

